Cas no 1260667-86-4 (5-Chloro-2-iodo-3-methylpyrazine)

• Product Name: 5-Chloro-2-iodo-3-methylpyrazine
• CAS No: 1260667-86-4
• MF: C₅H₄ClIN₂
• MW: 254.45613193512
• MDL: MFCD18250188
• CID: 2102708
• PubChem ID: 72213170
• Update Time: 2025-05-22

5-Chloro-2-iodo-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• pyrazine, 5-chloro-2-iodo-3-methyl
• 5-CHLORO-2-IODO-3-METHYLPYRAZINE
• AB72504
• 5-Chloro-2-iodo-3-methylpyrazine

• MDL： MFCD18250188
• Inchi： 1S/C5H4ClIN2/c1-3-5(7)8-2-4(6)9-3/h2H,1H3
• InChI Key： YPISWZZDNZVIKR-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC(=CN=1)Cl

Computed Properties

• Exact Mass: 253.91077g/mol
• Monoisotopic Mass: 253.91077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.8

Additional information on 5-Chloro-2-iodo-3-methylpyrazine

5-Chloro-2-Iodo-3-Methylpyrazine (CAS No. 1260667-86-4): A Comprehensive Overview

5-Chloro-2-Iodo-3-Methylpyrazine, also known by its CAS registry number CAS No. 1260667-86-4, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the broader class of pyrazine derivatives, which are characterized by their six-membered ring structure containing two nitrogen atoms at positions 1 and 4. The presence of chlorine, iodine, and methyl substituents at specific positions on the pyrazine ring imparts unique electronic and structural properties to this compound, making it a valuable molecule for various applications.

The synthesis of 5-Chloro-2-Iodo-3-Methylpyrazine typically involves multi-step organic reactions, often starting from simpler precursors such as aldehydes or ketones. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the iodo group at position 2, while chlorine substitution at position 5 has been achieved through electrophilic aromatic substitution techniques.

In terms of physical properties, 5-Chloro-2-Iodo-3-Methylpyrazine exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, which is attributed to the conjugated π-system within the pyrazine ring. These spectral characteristics make it a potential candidate for use in optoelectronic devices, where light absorption and energy transfer are critical.

The electronic structure of 5-Chloro-2-Iodo-3-Methylpyrazine has been extensively studied using computational chemistry methods such as density functional theory (DFT). These studies reveal that the molecule possesses a relatively low HOMO-LUMO gap, which is indicative of its potential for use in semiconducting materials. Recent research has explored its application as a building block in organic field-effect transistors (OFETs), where it has demonstrated moderate charge carrier mobility, making it a promising material for flexible electronics.

In the pharmaceutical industry, 5-Chloro-2-Iodo-3-Methylpyrazine has shown potential as a lead compound for drug discovery. Its ability to modulate cellular signaling pathways through interactions with specific protein targets has been investigated in preclinical studies. For example, researchers have reported that this compound exhibits selective inhibition against certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

The environmental impact and degradation pathways of 5-Chloro-2-Iodo-3-Methylpyrazine have also been studied to assess its safety and sustainability. Biodegradation studies indicate that under aerobic conditions, the compound undergoes microbial transformation into less toxic byproducts within a few weeks. This information is crucial for determining its suitability for large-scale industrial applications and ensuring compliance with environmental regulations.

In conclusion, 5-Chloro-2-Iodo-3-Methylpyrazine (CAS No. 1260667-86-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a valuable tool for future innovations in materials science, pharmacology, and beyond.